Cas no 2092694-14-7 ({4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride)

Technical Introduction: {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a fused pyrano-oxazole scaffold. This compound is valued for its reactivity as a sulfonylation reagent, enabling the introduction of the methanesulfonyl group into target molecules under controlled conditions. The rigid heterocyclic framework enhances stability and selectivity, making it suitable for applications in medicinal chemistry and materials science. Its structural complexity allows for precise functionalization in synthetic routes, particularly in the development of bioactive intermediates. The chloride moiety ensures high electrophilicity, facilitating efficient coupling reactions. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
{4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride structure
2092694-14-7 structure
Product Name:{4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride
CAS No:2092694-14-7
MF:C7H8ClNO4S
MW:237.660719871521
CID:4637113
Update Time:2025-06-28

{4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride
    • Inchi: 1S/C7H8ClNO4S/c8-14(10,11)4-6-5-3-12-2-1-7(5)13-9-6/h1-4H2
    • InChI Key: HJIWDPRJFWAAJE-UHFFFAOYSA-N
    • SMILES: O1C2CCOCC=2C(CS(Cl)(=O)=O)=N1

{4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride Pricemore >>

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{4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride Related Literature

Additional information on {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride

Compound CAS No 2092694-14-7: {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride

The compound with CAS No 2092694-14-7, known as {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique molecular structure, which combines a pyrano[3,4-d][1,2]oxazole ring system with a methanesulfonyl chloride group. The pyrano[3,4-d][1,2]oxazole moiety is a heterocyclic structure that imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the synthesis of advanced materials with tailored electronic properties. The methanesulfonyl chloride group is particularly valuable due to its reactivity and ability to participate in nucleophilic substitution reactions. This makes the compound an attractive building block for constructing complex organic architectures.

One of the most promising areas of research involving this compound is its application in drug discovery. The pyrano[3,4-d][1,2]oxazole system has been shown to exhibit bioactivity in several assays, suggesting potential therapeutic applications. Additionally, the presence of the methanesulfonyl chloride group allows for further functionalization and optimization of the molecule's pharmacokinetic properties.

From a synthetic perspective, the preparation of {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound and related analogs.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated; it is found to be stable under ambient conditions but reactive towards nucleophiles.

Looking ahead, the versatility of {4H,6H,7H-pyrano[3,4-d][1]}methanesulfonyl chloride suggests that it will continue to play a significant role in both academic research and industrial applications. Its unique combination of structural features makes it an invaluable tool for chemists seeking to design novel materials and molecules with specific functionalities.

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